Cas no 541547-36-8 (ethyl 3-(dibenzylamino)-2,2-difluoropropanoate)

• Product Name: ethyl 3-(dibenzylamino)-2,2-difluoropropanoate
• CAS No: 541547-36-8
• MF: C₁₉H₂₁F₂NO₂
• MW: 333.372352361679
• MDL: MFCD20502283
• CID: 2191331
• PubChem ID: 11256065
• Update Time: 2025-06-07

ethyl 3-(dibenzylamino)-2,2-difluoropropanoate Chemical and Physical Properties

Names and Identifiers

• 3-Dibenzylamino-2,2-difluoro-propionic acid ethyl ester
• ethyl 3-(dibenzylamino)-2,2-difluoropropanoate
• ethyl3-(dibenzylamino)-2,2-difluoropropanoate
• 541547-36-8
• SCHEMBL758923
• F51873
• DS-18906
• CS-D0523
• SB82869
• DB-324523
• MFCD20502283
• EN300-138777
• C19H21F2NO2
• SY032558
• Ethyl 3-(Dibenzylamino)-2,2-difluoropropionate
• AKOS027425925
• 876-373-6
• RWA54736

• MDL： MFCD20502283
• Inchi： 1S/C19H21F2NO2/c1-2-24-18(23)19(20,21)15-22(13-16-9-5-3-6-10-16)14-17-11-7-4-8-12-17/h3-12H,2,13-15H2,1H3
• InChI Key： VZBXWYDVDVKRLV-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(CN(CC1C=CC=CC=1)CC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 333.15403524g/mol
• Monoisotopic Mass: 333.15403524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.5Ų

Additional information on ethyl 3-(dibenzylamino)-2,2-difluoropropanoate

Ethyl 3-(Dibenzylamino)-2,2-difluoropropanoate (CAS No. 541547-36-8): An Overview of Its Properties and Applications

Ethyl 3-(dibenzylamino)-2,2-difluoropropanoate (CAS No. 541547-36-8) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a dibenzylamino group and difluoromethyl substituents, which contribute to its distinct chemical and biological properties.

The dibenzylamino group in ethyl 3-(dibenzylamino)-2,2-difluoropropanoate plays a crucial role in enhancing the compound's solubility and stability. This functional group is known for its ability to form hydrogen bonds, which can improve the compound's interactions with biological targets. The presence of the difluoromethyl substituents further enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for various pharmaceutical applications.

Recent studies have explored the potential of ethyl 3-(dibenzylamino)-2,2-difluoropropanoate in the development of novel therapeutic agents. One notable area of research is its use as a prodrug. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The difluoromethyl substituents in ethyl 3-(dibenzylamino)-2,2-difluoropropanoate can serve as a prodrug moiety, which can be cleaved by specific enzymes to release the active drug. This approach can improve drug delivery and reduce side effects.

In addition to its potential as a prodrug, ethyl 3-(dibenzylamino)-2,2-difluoropropanoate has been investigated for its anti-inflammatory properties. Inflammation is a complex biological response involving various cellular and molecular mechanisms. The compound's ability to modulate these mechanisms has been studied in both in vitro and in vivo models. Preliminary results suggest that ethyl 3-(dibenzylamino)-2,2-difluoropropanoate can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for treating inflammatory diseases.

The synthesis of ethyl 3-(dibenzylamino)-2,2-difluoropropanoate involves several steps that require precise control over reaction conditions. One common synthetic route involves the reaction of 3-(dibenzylamino)-2,2-difluoropropionic acid with ethanol in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). The resulting ester is then purified using techniques such as column chromatography to ensure high purity and yield.

From a safety perspective, ethyl 3-(dibenzylamino)-2,2-difluoropropanoate is generally considered to be stable under standard laboratory conditions. However, it is important to handle this compound with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be used when working with this compound to ensure safety.

In conclusion, ethyl 3-(dibenzylamino)-2,2-difluoropropanoate (CAS No. 541547-36-8) is a versatile compound with potential applications in pharmaceutical research and development. Its unique structural features make it an attractive candidate for various therapeutic uses, including as a prodrug and anti-inflammatory agent. Ongoing research continues to explore its full potential and optimize its properties for clinical applications.